Cas no 55206-69-4 (1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]-)

1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]- structure
55206-69-4 structure
Product Name:1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]-
CAS No:55206-69-4
MF:C8H16O5
MW:192.209643363953
CID:374334
PubChem ID:3016943
Update Time:2025-04-19

1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]-
    • 2-(hydroxymethyl)-2-(oxiran-2-ylmethoxymethyl)propane-1,3-diol
    • 2-[(2,3-epoxypropoxy)methyl]-2-(hydroxymethyl)propane-1,3-diol
    • 2-((2,3-Epoxypropoxy)methyl)-2-(hydroxymethyl)propane-1,3-diol
    • 2-(hydroxymethyl)-2-[(oxiran-2-ylmethoxy)methyl]propane-1,3-diol
    • NS00058147
    • AKOS015901831
    • SCHEMBL1537333
    • 55206-69-4
    • 2-(Hydroxymethyl)-2-{[(oxiran-2-yl)methoxy]methyl}propane-1,3-diol
    • DTXSID40970536
    • EINECS 259-535-5
    • Inchi: 1S/C8H16O5/c9-3-8(4-10,5-11)6-12-1-7-2-13-7/h7,9-11H,1-6H2
    • InChI Key: SRTFSXUQGZSYIO-UHFFFAOYSA-N
    • SMILES: O1CC1COCC(CO)(CO)CO

Computed Properties

  • Exact Mass: 192.09978
  • Monoisotopic Mass: 192.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.4
  • XLogP3: -2.2

Experimental Properties

  • Density: 1.309
  • Boiling Point: 405.2°C at 760 mmHg
  • Flash Point: 198.9°C
  • Refractive Index: 1.525
  • PSA: 82.45
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.